Cas no 57753-55-6 (Octanamide, 4-hydroxy-N-methyl-)
57753-55-6 structure
Product Name:Octanamide, 4-hydroxy-N-methyl-
CAS No:57753-55-6
MF:C9H19NO2
MW:173.25266289711
CID:344306
PubChem ID:11073889
Update Time:2025-04-19
Octanamide, 4-hydroxy-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Octanamide, 4-hydroxy-N-methyl-
- 4-hydroxy-N-methyloctanamide
- 57753-55-6
- DTXSID60454202
-
- Inchi: 1S/C9H19NO2/c1-3-4-5-8(11)6-7-9(12)10-2/h8,11H,3-7H2,1-2H3,(H,10,12)
- InChI Key: SRQJIUKIRKAMDK-UHFFFAOYSA-N
- SMILES: OC(CCC(NC)=O)CCCC
Computed Properties
- Exact Mass: 173.14167
- Monoisotopic Mass: 173.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Octanamide, 4-hydroxy-N-methyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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